Cas no 99733-18-3 (1-Boc-1,7-Diaminoheptane)

• Product Name: 1-Boc-1,7-Diaminoheptane
• CAS No: 99733-18-3
• MF: C₁₂H₂₆N₂O₂
• MW: 230.347043514252
• MDL: MFCD02094498
• CID: 62099
• PubChem ID: 4328520
• Update Time: 2025-06-12

1-Boc-1,7-Diaminoheptane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,8-diaminooctanoate
• 1-BOC-1,7-DIAMINOHEPTANE
• tert-butyl 7-aminoheptylcarbamate
• 1,7-Diaminoheptane,N1-BOC protected
• Boc-DAHpt
• mono-tert-butoxycarbonyl-1,7-diaminoheptane
• N-Boc-1,7-diaminoheptane
• N-t-Butyloxycarbonyl-1,7-diaminoheptane
• N-tert-Butoxycarbonyl-1,7-heptanediamine
• tert-Butyl 7-aminoheptylcarbamate 1-Boc-1,7-diaminoheptane 1,7-Diaminoheptane N1-boc protected
• Tert-butyl N-(7-aminoheptyl)carbamate
• tert-Butyl (7-aminoheptyl)carbamate
• Carbamic acid, (7-aminoheptyl)-, 1,1-dimethylethyl ester
• C12H26N2O2
• OR1101
• KM3514
• FCH1619468
• AX8056876
• V9936
• 733B183
• Carbamic acid, N-(7-aminoheptyl)-, 1,1-dimethylethyl ester
• 99733-18-3
• Heptane-1,7-diamine, N-BOC protected
• tert-Butyl(7-aminoheptyl)carbamate
• 1,7-Diaminoheptane, N1-BOC protected
• SY129699
• FT-0703817
• D83463
• AKOS025404505
• AS-60494
• BP-28263
• MFCD02094498
• N1-Boc-1,7-heptanediamine
• SCHEMBL368074
• DB-080624
• 1-Boc-1,7-Diaminoheptane

• MDL： MFCD02094498
• Inchi： 1S/C12H26N2O2/c1-12(2,3)16-11(15)14-10-8-6-4-5-7-9-13/h4-10,13H2,1-3H3,(H,14,15)
• InChI Key： DTJYPERGUPPXRU-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.19900
• Monoisotopic Mass: 230.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 0.949
• Boiling Point: 340.9°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.46
• PSA: 64.35000
• LogP: 3.51150

1-Boc-1,7-Diaminoheptane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Boc-1,7-Diaminoheptane

Introduction to 1-Boc-1,7-Diaminoheptane (CAS No. 99733-18-3)

1-Boc-1,7-Diaminoheptane, with the chemical formula C₁₁H₂₃N₂O₂, is a versatile intermediate in pharmaceutical and biochemical research. This compound, identified by the CAS number 99733-18-3, is particularly valued for its role in the synthesis of peptidomimetics and other bioactive molecules. Its structure, featuring a seven-carbon chain with both amino and Boc (tert-butoxycarbonyl) protected groups, makes it a valuable building block for constructing complex molecular frameworks.

The significance of 1-Boc-1,7-Diaminoheptane in modern drug discovery cannot be overstated. Its bifunctional nature allows for selective modifications at both the amino terminus and the side chains, enabling chemists to tailor molecular properties with precision. This flexibility has been leveraged in the development of novel therapeutic agents targeting various biological pathways.

In recent years, advancements in computational chemistry have further highlighted the utility of 1-Boc-1,7-Diaminoheptane. Molecular modeling studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors with high specificity. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The Boc protection group not only ensures stability during synthetic steps but also allows for controlled deprotection under specific conditions, facilitating the assembly of peptidomimetic libraries.

The pharmaceutical industry has shown particular interest in 1-Boc-1,7-Diaminoheptane due to its potential applications in the treatment of neurological disorders. Peptidomimetics derived from this intermediate have been investigated for their ability to modulate neurotransmitter receptors. Preliminary studies suggest that certain analogs exhibit promising activity in animal models of neurodegeneration, warranting further exploration in clinical settings.

From a synthetic chemistry perspective, 1-Boc-1,7-Diaminoheptane serves as a critical precursor in multi-step reactions. Its straightforward synthesis from commercially available reagents makes it an attractive choice for both academic and industrial laboratories. The compound’s compatibility with various coupling reactions, such as amide and urea bond formations, underscores its versatility in medicinal chemistry applications.

The use of 1-Boc-1,7-Diaminoheptane has also been extended to materials science research. Its ability to form stable complexes with metal ions has led to investigations into its potential as a ligand in catalytic systems. Such applications could contribute to the development of more efficient and sustainable chemical processes.

Future directions in the study of 1-Boc-1,7-Diaminoheptane may include exploring its role in drug delivery systems. The compound’s structural features could be exploited to design polymers or nanoparticles that enhance the bioavailability of therapeutic agents. Additionally, its potential as a chiral building block for enantiomerically pure drugs remains an exciting area for investigation.

In conclusion, 1-Boc-1,7-Diaminoheptane (CAS No. 99733-18-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and biochemical research. Its unique structural properties and synthetic utility make it an indispensable tool for scientists seeking to develop innovative solutions to complex challenges.